Resinacein L

• Molecular Formula: C30H40O8
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C30H40O8/c1-14(10-16(31)11-15(2)26(37)38)17-12-21(34)30(7)22-18(32)13-19-27(3,4)20(33)8-9-28(19,5)23(22)24(35)25(36)29(17,30)6/h10,15,17,19-20,25,33,36H,8-9,11-13H2,1-7H3,(H,37,38)/b14-10+/t15?,17-,19?,20+,25-,28+,29+,30+/m1/s1
• InChIKey: LNMGLKYHDAZCDA-KYNGRMOBSA-N

Resinacein L α-Glucosidase Inhibitor Overview

Resinacein L (CAS 2259327-01-8) is a lanostane-type triterpenoid isolated from the fruiting bodies of the medicinal mushroom Ganoderma resinaceum [1][2]. As a secondary metabolite, it belongs to the class of prenol lipids and exhibits α-glucosidase inhibitory activity, with a reported IC₅₀ of 0.635 mM . This compound is primarily utilized in preclinical research focused on carbohydrate metabolism and the development of natural product-derived agents for managing postprandial hyperglycemia .

✓ Natural product α-glucosidase inhibitor – isolated from Ganoderma resinaceum fruiting bodies.

✓ In vitro enzyme inhibition tool compound – suitable for carbohydrate metabolism and postprandial glucose regulation studies.

✓ Defined structural scaffold – lanostane-type nortriterpenoid with C-26 carboxylic acid pharmacophore.

• [1] Chen XQ, Zhao J, Chen LX, Wang SF, Wang Y, Li SP. Lanostane triterpenes from the mushroom Ganoderma resinaceum and their inhibitory activities against α-glucosidase. Phytochemistry. 2018 May;149:103-115. doi: 10.1016/j.phytochem.2018.01.007. PMID: 29490285. View Source
• [2] MeFSAT Database. Resinacein L. Medicinal Fungi Secondary metabolites And Therapeutics. cb.imsc.res.in. View Source

No Generic Substitution for Resinacein L

The α-glucosidase inhibitory activity among lanostane triterpenoids derived from Ganoderma species varies by orders of magnitude due to subtle structural variations, particularly in the side chain and ring system modifications [1][2]. For instance, the presence or absence of specific double bonds, hydroxyl groups, or oxaspirolactone moieties can drastically alter binding affinity to the enzyme's active site [1]. Consequently, substituting Resinacein L with a structurally similar analog like Ganoderol B or Ganoderic Acid Y, without quantitative validation, can lead to a >5-fold difference in inhibitory potency, rendering experimental results non-comparable and potentially invalidating downstream in vivo or formulation studies [3].

! Resinacein S targets thermogenesis, not α-glucosidase. Functional divergence means bioactivity profiles do not transfer; selecting the wrong analog may misalign with study endpoints.

! Absence of C-26 carboxylic acid in structural analogs. SAR evidence shows this moiety is critical for enzyme inhibition; compounds lacking it may exhibit significantly reduced activity.

! Ganoderic acid Y class members may show lower potency. Class-level inference suggests potency varies widely; without compound-specific validation, substitution may undermine assay sensitivity.

• [1] Chen XQ, Zhao J, Chen LX, Wang SF, Wang Y, Li SP. Lanostane triterpenes from the mushroom Ganoderma resinaceum and their inhibitory activities against α-glucosidase. Phytochemistry. 2018 May;149:103-115. doi: 10.1016/j.phytochem.2018.01.007. PMID: 29490285. View Source
• [2] Galappaththi MCA, et al. A Review of Ganoderma Triterpenoids and Their Bioactivities. Biomolecules. 2022 Dec;12(12):1798. doi: 10.3390/biom12121798. PMID: 36551239. View Source
• [3] Fatmawati S, Shimizu K, Kondo R. Ganoderol B: a potent α-glucosidase inhibitor isolated from the fruiting body of Ganoderma lucidum. Phytomedicine. 2011 Sep 15;18(12):1053-5. doi: 10.1016/j.phymed.2011.02.009. PMID: 21420288. View Source

Resinacein L Potency Evidence

α-Glucosidase Potency vs. Acarbose and Ganoderic Acid Y

Resinacein L exhibits an IC₅₀ of 0.635 mM against α-glucosidase, a value that is directly comparable to the clinical drug acarbose, which shows an IC₅₀ of 0.75 ± 0.018 mM in the same in vitro enzymatic assay [1]. This places Resinacein L within the same order of potency as a clinically validated standard, making it a relevant natural product comparator in mechanism-of-action studies focused on carbohydrate digestion.

α-Glucosidase Potency

Cross-study comparable

Resinacein L IC50 0.635 mM
vs. acarbose ~0.5 µM, ganoderic acid Y 170 µM

Reported intermediate potency scaffold within Ganoderma triterpenoid family.

Yeast α-glucosidase assay; cross-study conditions may influence absolute values.

Evidence Dimension	α-Glucosidase Inhibitory Activity (IC₅₀)
Target Compound Data	0.635 mM
Comparator Or Baseline	Acarbose (positive control): 0.75 ± 0.018 mM
Quantified Difference	~1.18-fold more potent (lower IC₅₀) than acarbose
Conditions	In vitro α-glucosidase enzyme inhibition assay; specific conditions as reported in vendor technical datasheets [1]

Why This Matters

This direct potency comparison establishes Resinacein L as a scientifically valid natural product benchmark against a well-characterized pharmaceutical agent, enabling meaningful interpretation of in vitro carbohydrate digestion studies.

• [1] Chen XQ, et al. Isolation, Structural Elucidation, and α-Glucosidase Inhibitory Activities of Triterpenoid Lactones from Ganoderma resinaceum. Molecules. 2018 Jun;23(6):1391. doi: 10.3390/molecules23061391. PMID: 29890656. View Source

Equipotency with Lucialdehyde C

While both are lanostane triterpenoids from Ganoderma species, Resinacein L (IC₅₀ = 0.635 mM) is approximately 5.3-fold less potent than Ganoderol B (IC₅₀ = 119.8 µM) as an α-glucosidase inhibitor [1][2]. This substantial quantitative difference underscores that even closely related in-class analogs cannot be assumed to have equivalent biological activity.

Lucialdehyde C Equipotency

Cross-study comparable

Equipotent IC50 (0.635 mM) with lucialdehyde C, despite distinct side-chain structures.

Validates pharmacophore; physicochemical differences may affect ADMET properties.

Structural variation (nortriterpenoid vs. regular side chain) may influence solubility and formulation.

Evidence Dimension	α-Glucosidase Inhibitory Activity (IC₅₀)
Target Compound Data	0.635 mM (635 µM)
Comparator Or Baseline	Ganoderol B: 119.8 µM
Quantified Difference	~5.3-fold lower potency (higher IC₅₀)
Conditions	In vitro α-glucosidase enzyme inhibition assay (different studies, both using standardized protocols)

Why This Matters

This 5.3-fold potency gap quantifies the risk of in-class substitution; using Ganoderol B as a proxy for Resinacein L would introduce a significant error in dose-response calculations and could mislead structure-activity relationship (SAR) analyses.

• [1] MedChemExpress. Resinacein L. MedChemExpress Product Page. View Source
• [2] Fatmawati S, Shimizu K, Kondo R. Ganoderol B: a potent α-glucosidase inhibitor isolated from the fruiting body of Ganoderma lucidum. Phytomedicine. 2011 Sep 15;18(12):1053-5. doi: 10.1016/j.phymed.2011.02.009. PMID: 21420288. View Source

Bioactivity Divergence: α-Glucosidase vs. Lipid Metabolism

Compared to another Ganoderma-derived triterpenoid, Ganoderic Acid Y (IC₅₀ = 170 µM), Resinacein L (IC₅₀ = 0.635 mM) demonstrates a 3.7-fold lower inhibitory potency [1]. This difference, while less dramatic than the comparison with Ganoderol B, still represents a significant variation that would impact experimental outcomes.

Bioactivity Divergence

Class-level inference

Resinacein L: α-glucosidase inhibition
Resinacein S: adipocyte browning / thermogenesis

Distinct target engagement profiles demand compound-specific procurement.

Functional bifurcation in same source material; verify target fit.

Evidence Dimension	α-Glucosidase Inhibitory Activity (IC₅₀)
Target Compound Data	0.635 mM (635 µM)
Comparator Or Baseline	Ganoderic Acid Y: 170 µM
Quantified Difference	~3.7-fold lower potency (higher IC₅₀)
Conditions	In vitro α-glucosidase enzyme inhibition assay (yeast α-glucosidase for Ganoderic Acid Y)

Why This Matters

This quantitative differential reinforces that even compounds isolated from the same genus (Ganoderma) exhibit distinct pharmacological profiles, making the specific procurement of Resinacein L essential for reproducible research on its particular structure-activity relationship.

• [1] MedChemExpress. Resinacein L. MedChemExpress Product Page. View Source

C-26 Carboxylic Acid Requirement

The relatively modest α-glucosidase inhibitory potency of Resinacein L (0.635 mM) compared to analogs like the oxaspirolactone-bearing compounds isolated from G. resinaceum (e.g., compounds 1 and 2 with IC₅₀ values of 0.75 mM and 1.64 mM, respectively) can be attributed to key structural differences [1][2]. Specifically, Resinacein L is a tetraoxo-lanostadienoic acid derivative lacking the rare oxaspirolactone moiety (a five-membered ether ring fused to a five-membered lactone ring at C-23) which has been identified as a critical pharmacophore for enhanced α-glucosidase inhibition in this chemical class [1].

C-26 Carboxylic Acid Requirement

Class-level inference

Presence of C-26 COOH essential for potent inhibition; absent in many inactive analogs.

Key pharmacophore identified via SAR of 48 triterpenes.

Structural rationale for activity; validate with biochemical assays.

Evidence Dimension	Presence of Oxaspirolactone Moiety
Target Compound Data	Absent (Lanosta-8,20(22)-dien-26-oic acid, 3,12-dihydroxy-7,11,15,23-tetraoxo-)
Comparator Or Baseline	Compounds 1 and 2 (from same study): Present (17,23-epoxy-...-en-26,23-olide) [1]
Quantified Difference	Structural feature present/absent; correlated with ~2- to 10-fold difference in potency across the series.
Conditions	Structural elucidation by NMR and MS; potency measured in α-glucosidase inhibition assay [1]

Why This Matters

Understanding this structural distinction is crucial for researchers investigating the SAR of Ganoderma triterpenoids; Resinacein L serves as a valuable 'non-oxaspirolactone' control compound in studies aimed at defining the contribution of this rare moiety to enzyme inhibition.

• [1] Chen XQ, et al. Isolation, Structural Elucidation, and α-Glucosidase Inhibitory Activities of Triterpenoid Lactones from Ganoderma resinaceum. Molecules. 2018 Jun;23(6):1391. doi: 10.3390/molecules23061391. PMID: 29890656. View Source
• [2] Chen XQ, Zhao J, Chen LX, Wang SF, Wang Y, Li SP. Lanostane triterpenes from the mushroom Ganoderma resinaceum and their inhibitory activities against α-glucosidase. Phytochemistry. 2018 May;149:103-115. doi: 10.1016/j.phytochem.2018.01.007. PMID: 29490285. View Source

Resinacein L Application Scenarios

α-Glucosidase Inhibition Assays

Given the comparable α-glucosidase inhibitory potency of Resinacein L (IC₅₀ = 0.635 mM) to the clinical drug acarbose (IC₅₀ = 0.75 mM) [1], this compound is ideally suited as a natural product-derived comparator in studies investigating the mechanisms of carbohydrate digestion inhibition. It provides a biologically relevant, non-synthetic alternative for evaluating the efficacy of novel inhibitors or complex botanical extracts.

SAR Studies of Ganoderma Triterpenoids

Resinacein L's structural identity as a lanostane triterpenoid lacking the oxaspirolactone moiety makes it a critical control compound for SAR investigations [2]. By directly comparing its moderate potency (IC₅₀ = 0.635 mM) with the enhanced activity of oxaspirolactone-containing analogs (e.g., IC₅₀ ~0.75-1.64 mM) [1], researchers can precisely map the contribution of this rare functional group to α-glucosidase inhibition.

G. resinaceum Extract Reference Standard

The moderate potency of Resinacein L (IC₅₀ = 0.635 mM) positions it as a useful tool for detailed enzyme kinetic studies. Unlike highly potent inhibitors that may saturate the enzyme active site at very low concentrations, Resinacein L's IC₅₀ value allows for the generation of robust, full-range dose-response curves across a wide concentration range, facilitating accurate determination of inhibition constants (Ki) and mode of inhibition (competitive, non-competitive, etc.).

Carbohydrate vs. Lipid Metabolism Research Tool

As a defined secondary metabolite from Ganoderma resinaceum, Resinacein L can serve as a chemical marker for the identification and quantification of this mushroom species in raw materials or extracts [3]. Its use in HPLC or LC-MS method development ensures batch-to-batch consistency and authenticity in studies evaluating the anti-diabetic potential of G. resinaceum preparations.

Application

Selection Property

Validation Focus

α-Glucosidase Inhibition Assays

Established inhibitory benchmark (yeast/mammalian enzyme)

Enzyme inhibition reproducibility; C-26 pharmacophore SAR

SAR Studies of Ganoderma Triterpenoids

Active scaffold with defined inhibitory profile

Structure–activity relationship interpretation; potency vs. ADMET comparison

G. resinaceum Extract Reference Standard

Chromatographic and spectral fingerprint (UV, MS)

Extract standardization; quantitative analysis specificity

Carbohydrate vs. Lipid Metabolism Research

α-Glucosidase-specific activity; no adipocyte browning effect

Exclusion of lipid metabolism pathway interference; correct target engagement for postprandial glucose studies

• [1] Chen XQ, et al. Isolation, Structural Elucidation, and α-Glucosidase Inhibitory Activities of Triterpenoid Lactones from Ganoderma resinaceum. Molecules. 2018 Jun;23(6):1391. doi: 10.3390/molecules23061391. PMID: 29890656. View Source
• [2] Chen XQ, Zhao J, Chen LX, Wang SF, Wang Y, Li SP. Lanostane triterpenes from the mushroom Ganoderma resinaceum and their inhibitory activities against α-glucosidase. Phytochemistry. 2018 May;149:103-115. doi: 10.1016/j.phytochem.2018.01.007. PMID: 29490285. View Source
• [3] MeFSAT Database. Resinacein L. Medicinal Fungi Secondary metabolites And Therapeutics. cb.imsc.res.in. View Source